N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[methylsulfonyl(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C19H24N2O5S/c1-25-17-10-9-16(13-18(17)26-2)20-19(22)14-21(27(3,23)24)12-11-15-7-5-4-6-8-15/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: POIRHPDYPBPUQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C)OC
• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol

Description

N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide, also known as MMSA, is a novel compound that has gained significant attention in the field of medicinal chemistry. MMSA is a sulfonamide-based compound that has been synthesized using a multistep process. This compound has been found to exhibit potential therapeutic properties, which have been explored in various scientific studies.

Mechanism of Action

The mechanism of action of N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide is not yet fully understood. However, studies have suggested that the compound may exert its therapeutic effects by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. This compound has also been found to exhibit neuroprotective effects, which may be beneficial in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has been found to exhibit significant therapeutic properties. However, there are also some limitations to the use of this compound in lab experiments. The compound has not yet been extensively studied, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide. Further research is needed to fully understand the mechanism of action of the compound. Studies are also needed to explore the potential therapeutic applications of this compound in the treatment of various diseases. Additionally, the development of new analogs of this compound may lead to the discovery of more potent and effective therapeutic agents.

Synthesis Methods

The synthesis of N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide involves a multistep process that includes the reaction of 2-methoxybenzyl chloride with sodium methoxide, followed by the reaction with N-(2-phenylethyl)-methanesulfonamide. The final product obtained after purification is this compound.

Scientific Research Applications

N-[(2-methoxyphenyl)methyl]-2-[N-(2-phenylethyl)methanesulfonamido]acetamide has been found to exhibit potential therapeutic properties, which have been explored in various scientific studies. The compound has been studied for its anticancer, anti-inflammatory, and antimicrobial activities. This compound has also been found to exhibit potential as a therapeutic agent for the treatment of Alzheimer's disease.